![molecular formula C12H13N5O3S B2622655 (3-((4-methyl-4H-1,2,4-triazol-3-yl)sulfonyl)azetidin-1-yl)(pyridin-4-yl)methanone CAS No. 2034428-07-2](/img/structure/B2622655.png)
(3-((4-methyl-4H-1,2,4-triazol-3-yl)sulfonyl)azetidin-1-yl)(pyridin-4-yl)methanone
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Description
The compound (3-((4-methyl-4H-1,2,4-triazol-3-yl)sulfonyl)azetidin-1-yl)(pyridin-4-yl)methanone
is a complex organic molecule that contains several functional groups, including a 1,2,4-triazole ring, a sulfonyl group, an azetidine ring, and a pyridine ring . The 1,2,4-triazole ring is a five-membered heterocyclic ring containing three nitrogen atoms, which is known for its multidirectional biological activity . The sulfonyl group is a sulfur atom doubly bonded to two oxygen atoms and singly bonded to another carbon atom. The azetidine ring is a four-membered heterocyclic ring containing one nitrogen atom, and the pyridine ring is a six-membered heterocyclic ring containing one nitrogen atom .
Molecular Structure Analysis
The molecular structure of this compound is characterized by the presence of several functional groups, including a 1,2,4-triazole ring, a sulfonyl group, an azetidine ring, and a pyridine ring . These functional groups contribute to the chemical properties and biological activities of the compound .
Chemical Reactions Analysis
The chemical reactions involving this compound could be influenced by the presence of the 1,2,4-triazole ring, the sulfonyl group, the azetidine ring, and the pyridine ring . These functional groups could participate in various chemical reactions, such as nucleophilic substitutions, electrophilic additions, and redox reactions .
Physical And Chemical Properties Analysis
The physical and chemical properties of this compound could be influenced by the presence of the 1,2,4-triazole ring, the sulfonyl group, the azetidine ring, and the pyridine ring . These functional groups could contribute to the thermal stability, density, and oxygen balance of the compound .
Future Directions
The future directions for the research on this compound could involve the design and development of novel antibacterial agents incorporating the 1,2,4-triazole ring . This could help in dealing with the escalating problems of microbial resistance . Additionally, further investigations on this scaffold could harness its optimum antibacterial potential .
properties
IUPAC Name |
[3-[(4-methyl-1,2,4-triazol-3-yl)sulfonyl]azetidin-1-yl]-pyridin-4-ylmethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H13N5O3S/c1-16-8-14-15-12(16)21(19,20)10-6-17(7-10)11(18)9-2-4-13-5-3-9/h2-5,8,10H,6-7H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QODMCJXAQZASBU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=NN=C1S(=O)(=O)C2CN(C2)C(=O)C3=CC=NC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H13N5O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
307.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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